Cas no 54463-89-7 (5-(2-chlorophenyl)-1H-1,2,4-triazol-3-amine)
5-(2-chlorophenyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-Chlorophenyl)-4H-1,2,4-triazol-3-amine
- 5-(2-chlorophenyl)-1H-1,2,4-triazol-3-amine
- 5-(2-chlorophenyl)-4H-1,2,4-triazol-3-amine(SALTDATA: 0.1H2O)
- G-KG
- 3-(2-chlorophenyl)-1H-1,2,4-triazol-5-amine
- 4H-[1,2,4]Triazol, 5-(2-chlorophenyl)-3-amino-
- AC1NN91V
- AC1Q533W
- Ambcb4002342
- CHEMBL496857
- CTK6H3233
- CTK8F6360
- SureCN8725571
- 1H-1,2,4-Triazol-3-amine, 5-(2-chlorophenyl)-
- W15034
- AKOS001787639
- AS-65923
- SY179671
- 5-Amino-3-(2-chlorophenyl)-1H-1,2,4-triazole
- 5-(2-Chloro-Phenyl)-2H-[1,2,4]Triazol-3-Ylamine
- CS-0037788
- DTXSID40407958
- Z1245633261
- EN300-40099
- SCHEMBL8725571
- 54463-89-7
- AKOS000162815
- MFCD00475875
- AKOS002783580
- AG-205/32415008
-
- MDL: MFCD00475875
- Inchi: 1S/C8H7ClN4/c9-6-4-2-1-3-5(6)7-11-8(10)13-12-7/h1-4H,(H3,10,11,12,13)
- InChI Key: LVSNWMVOAUEVKU-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1=NC(N)=NN1
Computed Properties
- Exact Mass: 194.03611
- Monoisotopic Mass: 194.0359239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 67.6Ų
Experimental Properties
- PSA: 67.59
5-(2-chlorophenyl)-1H-1,2,4-triazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C611800-100mg |
5-(2-chlorophenyl)-1H-1,2,4-triazol-3-amine |
54463-89-7 | 100mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C611800-500mg |
5-(2-chlorophenyl)-1H-1,2,4-triazol-3-amine |
54463-89-7 | 500mg |
$ 160.00 | 2022-06-06 | ||
| TRC | C611800-1g |
5-(2-chlorophenyl)-1H-1,2,4-triazol-3-amine |
54463-89-7 | 1g |
$ 230.00 | 2022-06-06 | ||
| Chemenu | CM306086-1g |
5-(2-Chlorophenyl)-4H-1,2,4-triazol-3-amine |
54463-89-7 | 95% | 1g |
$158 | 2023-03-05 | |
| Chemenu | CM306086-5g |
5-(2-Chlorophenyl)-4H-1,2,4-triazol-3-amine |
54463-89-7 | 95% | 5g |
$432 | 2023-03-05 | |
| abcr | AB214426-250 mg |
5-(2-Chlorophenyl)-4H-1,2,4-triazol-3-amine; 95% |
54463-89-7 | 250mg |
€159.10 | 2023-05-06 | ||
| abcr | AB214426-1 g |
5-(2-Chlorophenyl)-4H-1,2,4-triazol-3-amine; 95% |
54463-89-7 | 1g |
€217.60 | 2023-05-06 | ||
| abcr | AB214426-5 g |
5-(2-Chlorophenyl)-4H-1,2,4-triazol-3-amine; 95% |
54463-89-7 | 5g |
€723.20 | 2023-05-06 | ||
| abcr | AB214426-10 g |
5-(2-Chlorophenyl)-4H-1,2,4-triazol-3-amine; 95% |
54463-89-7 | 10g |
€1144.60 | 2023-05-06 | ||
| eNovation Chemicals LLC | D771186-1g |
5-(2-chlorophenyl)-4H-1,2,4-triazol-3-amine |
54463-89-7 | 95% | 1g |
$190 | 2023-09-04 |
5-(2-chlorophenyl)-1H-1,2,4-triazol-3-amine Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 5-(2-chlorophenyl)-1H-1,2,4-triazol-3-amine
Recent Advances in the Study of 5-(2-chlorophenyl)-1H-1,2,4-triazol-3-amine (CAS: 54463-89-7)
The compound 5-(2-chlorophenyl)-1H-1,2,4-triazol-3-amine (CAS: 54463-89-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its 1,2,4-triazole core and chlorophenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of research has been the optimization of synthetic routes for 5-(2-chlorophenyl)-1H-1,2,4-triazol-3-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a one-pot reaction strategy, which significantly reduced production costs and improved scalability. The study also highlighted the compound's stability under various physiological conditions, making it a viable candidate for further preclinical evaluation.
Pharmacological investigations have revealed that 5-(2-chlorophenyl)-1H-1,2,4-triazol-3-amine exhibits potent inhibitory activity against several enzymes involved in inflammatory pathways. In particular, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 μM, suggesting its potential as a novel anti-inflammatory agent. Additionally, molecular docking studies have provided insights into the compound's binding interactions with COX-2, offering a structural basis for further optimization.
Another significant development is the exploration of the compound's anticancer properties. A recent in vitro study demonstrated that 5-(2-chlorophenyl)-1H-1,2,4-triazol-3-amine induces apoptosis in certain cancer cell lines, including breast and colon cancer, through the activation of caspase-3 and -9. These findings were corroborated by in vivo studies in murine models, where the compound showed a reduction in tumor growth by up to 60% compared to control groups.
Despite these promising results, challenges remain in the clinical translation of 5-(2-chlorophenyl)-1H-1,2,4-triazol-3-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical structure and multifaceted biological activities make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields.
In conclusion, recent studies on 5-(2-chlorophenyl)-1H-1,2,4-triazol-3-amine (CAS: 54463-89-7) have highlighted its therapeutic potential across multiple disease areas. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for its eventual clinical application.
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